BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Complexity of Macedonic Acid: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Macedonic acid

Cat. No.: B15595025

An in-depth examination of the chemical identity, properties, and biological activities of the
compounds referred to as Macedonic acid, addressing the existing nomenclatural ambiguity in
scientific literature and commercial databases.

Introduction: The Challenge of Defining Macedonic
Acid

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. The compound known as "Macedonic acid" presents a notable
challenge in this regard, as the name has been associated with two distinct chemical
structures, leading to ambiguity in scientific literature and among chemical suppliers. This

technical guide aims to clarify this confusion by providing a comprehensive overview of both
entities, enabling researchers to navigate this complex landscape with greater accuracy.

The two primary compounds referred to as Macedonic acid are distinguished by their
Chemical Abstracts Service (CAS) numbers: 26553-68-4 and 39022-00-9. While both are
triterpenoids, their specific structures and reported properties differ. This guide will address
each compound separately, presenting available data on their chemical identity,
physicochemical properties, and biological activities to facilitate informed research and
development.
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Compound 1: Macedonic Acid (CAS Number: 26553-
68-4)

This variant of Macedonic acid is identified by the IUPAC name 3,19-Dihydroxy-oleana-
11,13(18)dien-28-oic acid. It is a pentacyclic triterpenoid with a heteroannular diene system.

Physicochemical Properties

Property Value Source

CAS Number 26553-68-4 [1]

3,19-Dihydroxy-oleana-
IUPAC Name ) ) ) [1]
11,13(18)dien-28-oic acid

Molecular Formula C30H4604 [1]
Molecular Weight 470.69 g/mol [1]
Exact Mass 470.3396 [1]
_ C, 76.55%; H, 9.85%; O,
Elemental Analysis [1]
13.60%

Biological Activities and Experimental Data

Detailed studies on the specific biological activities of Macedonic acid with CAS number
26553-68-4 are limited in the readily available scientific literature. While the broader class of
oleanane-type triterpenoids is known for a wide range of pharmacological effects, including
anti-inflammatory and anti-cancer properties, specific data for this particular isomer is not well-
documented.

Experimental Protocols

Specific experimental protocols for the isolation, synthesis, or biological evaluation of 3,19-
Dihydroxy-oleana-11,13(18)dien-28-oic acid are not extensively detailed in the reviewed
literature. General methods for the extraction and analysis of triterpenoids from plant sources
can be applied.

General Triterpenoid Extraction and Isolation:
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A general workflow for the extraction and isolation of triterpenoids from plant material, such as
the roots of Glycyrrhiza species, is outlined below.

Dried & Powdered Solvent Extraction Column Chromatography Structural Elucidation
e }——{ (e.9, EthanoliMethanol) }——{ Filtration & Concentration }——{ Crude Extract }——{ Siica Gely [ Fractions D HPLCIC Pure (NMR, MS)
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Figure 1. General workflow for triterpenoid isolation.

Compound 2: Macedonic Acid (CAS Number: 39022-
00-9)

This second compound also referred to as Macedonic acid has the systematic IUPAC name
(2S,3R,4aS,6aR,6aS,6bR,8aR,10S,12aS)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-
1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-2-carboxylic acid. It is also a pentacyclic
triterpenoid and has been identified as a constituent of various Glycyrrhiza species.

Physicochemical Properties
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Property Value Source

CAS Number 39022-00-9 2]

(2S,3R,4aS,6aR,6aS,6bR,8aR
,10S,12aS)-3,10-dihydroxy-
2,4a,6a,6b,9,9,12a-

IUPAC Name heptamethyl- [2]
1,3,4,5,6,6a,7,8,8a,10,11,12-
dodecahydropicene-2-

carboxylic acid

Molecular Formula C30H4604 [2]
Molecular Weight 470.7 g/mol [2]
Appearance Powder [3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Biological Activities and Experimental Data

Research on the biological activities of Macedonic acid with CAS number 39022-00-9 is more
readily available, though still not extensive.

» Antifungal Activity: A study investigating the antifungal activity of various pentacyclic
triterpenoids found that Macedonic acid did not exhibit fungistatic activity at concentrations
up to 100 pg/ml against Saccharomyces carlsbergensis[3].

e Natural Occurrence: This compound has been identified in several Glycyrrhiza species,
including Glycyrrhiza bucharica and Glycyrrhiza pallidiflora[3]. It often co-occurs with other
triterpenoids and their glycosides. For instance, in G. bucharica, a glycoside of Macedonic
acid, 3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucuronopyranosyl-(1->2)-beta-D-
glucuronopyranosyl-Macedonic acid, has been identified[3]. The methyl ester of Macedonic
acid has also been isolated from G. pallidiflora[3].

Experimental Protocols
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Phytochemical Screening for Triterpenoids:

A preliminary screening for the presence of triterpenoids in a plant extract can be performed
using the Liebermann-Burchard test.

o A small amount of the plant extract is dissolved in a suitable solvent.

o Afew drops of acetic anhydride are added, followed by 1-2 drops of concentrated sulfuric
acid.

o The development of a reddish or pink color indicates the presence of triterpenoids, while a
purple to blue or green color suggests the presence of steroids.

High-Performance Liquid Chromatography (HPLC) for Triterpenoid Analysis:

HPLC is a standard method for the separation and quantification of triterpenoids in plant
extracts.

e Column: A C18 column is typically used.

» Mobile Phase: A gradient of water and acetonitrile is commonly employed.

o Detection: UV detection or mass spectrometry (LC-MS) can be used for identification and
quantification.

The following diagram illustrates a conceptual signaling pathway that could be investigated for
triterpenoids with potential anti-inflammatory activity.
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Figure 2. Hypothetical anti-inflammatory signaling pathway for Macedonic acid.
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Conclusion

The name "Macedonic acid" is currently associated with at least two distinct chemical entities,
creating a potential source of confusion for researchers. This guide has provided the available
chemical and biological data for both Macedonic acid (CAS 26553-68-4) and Macedonic acid
(CAS 39022-00-9). It is imperative for scientists working with this compound to verify the
specific identity through the CAS number and to be aware of the existing ambiguity. Further
research, including the re-examination of the original phytochemical studies of Glycyrrhiza
macedonica, is necessary to definitively resolve this nomenclatural issue. Until then, careful
documentation and clear identification by CAS number are essential for reproducible and
accurate scientific communication in the field of natural product chemistry and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. biosynth.com [biosynth.com]

3. Macedonic acid | CAS:39022-00-9 | Triterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

To cite this document: BenchChem. [Navigating the Complexity of Macedonic Acid: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595025#macedonic-acid-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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